Cas no 2097923-95-8 (2-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-ylmethyl}-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-ylmethyl}-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one
• CAS No: 2097923-95-8
• MF: C₂₄H₂₃F₂N₃O₃
• MW: 439.45453286171
• CID: 6609286
• PubChem ID: 126852437
• Update Time: 2025-08-05

2-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-ylmethyl}-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-ylmethyl}-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one
• AKOS032465546
• 2-[[1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yl]methyl]-6-(4-fluorophenyl)pyridazin-3-one
• 2-{[1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yl]methyl}-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one
• F6496-4006
• 2097923-95-8

• Inchi： 1S/C24H23F2N3O3/c1-32-22-8-4-18(14-20(22)26)24(31)28-12-10-16(11-13-28)15-29-23(30)9-7-21(27-29)17-2-5-19(25)6-3-17/h2-9,14,16H,10-13,15H2,1H3
• InChI Key： WITIHHSFTWIPEY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(N1CCC(CN2C(C=CC(C3C=CC(=CC=3)F)=N2)=O)CC1)=O)OC

Computed Properties

• Exact Mass: 439.17074793g/mol
• Monoisotopic Mass: 439.17074793g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.2Ų

Additional information on 2-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-ylmethyl}-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 2097923-95-8 and Product Name: 2-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-ylmethyl}-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one

The compound with the CAS number 2097923-95-8 and the product name 2-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-ylmethyl}-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a piperidine ring, fluoro-substituted phenyl groups, and a benzoyl moiety, contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. The dihydropyridazinone scaffold is known for its versatility and has been explored in various drug discovery programs. The specific substitution pattern in this compound, including the 3-fluoro-4-methoxybenzoyl group and the 4-fluorophenyl ring, is designed to optimize its pharmacokinetic and pharmacodynamic properties. These modifications enhance the compound's binding affinity to biological targets, making it a promising candidate for further investigation.

The piperidine ring in the molecular structure is a common feature in many bioactive compounds due to its ability to mimic the natural amino acid proline. This structural motif contributes to the compound's solubility and bioavailability, which are critical factors in drug development. Additionally, the presence of fluorine atoms at specific positions in the molecule can influence its metabolic stability and interaction with biological receptors. The 4-fluorophenyl group, in particular, has been shown to enhance binding affinity in several drug targets, making it a valuable substituent in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated aromatic rings in drug design. The fluoro-substituted phenyl groups in this compound are strategically positioned to interact with specific amino acid residues in biological targets, thereby modulating their activity. This has led to increased interest in fluorinated compounds as potential therapeutic agents. The 3-fluoro-4-methoxybenzoyl group also plays a crucial role in the compound's biological activity by influencing its binding mode and affinity to target proteins.

The synthesis of this compound involves a multi-step process that requires careful optimization of reaction conditions to ensure high yield and purity. The key steps include the formation of the dihydropyridazinone core, followed by functionalization with the piperidine moiety and fluoro-substituted phenyl groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce these structural elements efficiently. The use of these methods ensures that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of this compound's biological activity has revealed promising results in preclinical studies. Initial assays have shown that it exhibits inhibitory effects on several enzymes and receptors relevant to various diseases. The benzoyl group interacts with hydrophobic pockets in target proteins, while the fluorine atoms enhance binding stability through dipole-dipole interactions. These findings suggest that this compound could be developed into a lead candidate for further medicinal chemistry optimization.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Its structural features make it suitable for targeting enzymes involved in inflammation, metabolism, and signal transduction pathways. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders. Further research is needed to fully elucidate its mechanism of action and therapeutic efficacy.

In conclusion, the compound with CAS number 2097923-95-8 and product name 2-{1-(3-fluoro-4-methoxybenzoyl)piperidin-4-ylmethyl}-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset for drug discovery programs. Continued research into this compound will likely uncover new therapeutic opportunities and contribute to the development of novel treatments for various diseases.